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Compound of Interest

Compound Name: Chloride ionophore IV

Cat. No.: B1628051 Get Quote

In-Depth Technical Guide to Chloride Ionophore
IV
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chloride Ionophore IV, a neutral

carrier ionophore pivotal for the selective recognition and transport of chloride ions. This

document details its chemical and physical properties, synthesis, and applications, with a focus

on its use in ion-selective electrodes and its potential as a therapeutic agent.

Core Properties and Specifications
Chloride Ionophore IV, with the chemical name 4,5-Bis-[N′-(butyl)thioureido]-2,7-di-tert-butyl-

9,9-dimethylxanthene, is a synthetic molecule designed for high-affinity and selective binding of

chloride ions.[1] Its structure is based on a xanthene backbone functionalized with two thiourea

groups that facilitate the complexation of chloride ions through hydrogen bonding.
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Property Value Reference

Molecular Formula C₃₃H₅₀N₄OS₂ [2][3]

Molecular Weight 582.91 g/mol [2][3][4]

CAS Number 187404-67-7 [2][3][4]

Appearance White to off-white solid

Solubility

Soluble in DMSO (8.33 mg/mL

with sonication), THF, and

dichloromethane.[1][5] Avoid

aqueous solutions unless for

specific vesicle-based assays.

[1]

Storage

Store at 4°C, protected from

light.[5] For long-term stability

in solvent, store at -80°C (up to

6 months) or -20°C (up to 1

month).[1][5] The compound is

hygroscopic.[1][5]

Synthesis of Chloride Ionophore IV
The synthesis of Chloride Ionophore IV is achieved through a nucleophilic addition reaction.

[1]

4,5-Diamino-2,7-di-tert-butyl-
9,9-dimethylxanthene

1.0 equiv

Butyl isothiocyanate 2.2 equiv

Chloride Ionophore IV

Anhydrous DCM or THF
Room Temperature, 12-24h

Nitrogen Atmosphere
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This reaction involves the combination of 4,5-diamino-2,7-di-tert-butyl-9,9-dimethylxanthene

with butyl isothiocyanate in an anhydrous solvent such as dichloromethane (DCM) or

tetrahydrofuran (THF) under a nitrogen atmosphere. The reaction typically proceeds at room

temperature for 12-24 hours.

Solvent Reaction Time (h) Yield (%) Purity (%)

Dichloromethane 18 92 98

Tetrahydrofuran 24 88 97

Acetonitrile 36 75 95

Mechanism of Action: Chloride Ion Transport
Chloride Ionophore IV functions by binding chloride ions through the formation of multiple

hydrogen bonds with its thiourea groups. This neutral complex can then traverse lipid bilayers,

facilitating the transport of chloride ions down their electrochemical gradient.

Lipid Bilayer

Ionophore IV

[Ionophore IV - Cl⁻]
Complexation

Cl⁻

Ionophore IVTransport Cl⁻Release

Extracellular Space
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Mechanism of Chloride Ion Transport

Applications in Research and Development
Ion-Selective Electrodes (ISEs)
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A primary application of Chloride Ionophore IV is in the fabrication of highly selective chloride

sensors. Its neutral carrier mechanism minimizes interference from other anions.

Performance Characteristics of a Chloride-Selective Electrode using Ionophore IV:

Parameter Value Reference

Membrane Composition

1.0 wt% Chloride Ionophore IV,

0.6 wt%

Tridodecylmethylammonium

chloride, 65.4 wt% 2-

Nitrophenyl octyl ether, 33.0

wt% Poly(vinyl chloride)

Detection Limit 6.5 x 10⁻⁶ M [1]

Response Time < 30 seconds [6]

Electrode Lifetime
Approximately 15-18 days with

7 wt% ionophore.
[6]

Selectivity Coefficients (log KpotCl-,X-):

Interfering Ion (X-) log KpotCl-,X-

Br⁻ -1.4

I⁻ -1.7

SCN⁻ -0.3

ClO₄⁻ -4.5

HCO₃⁻ -4.8

Salicylate -0.1

Anticancer Activity
Recent studies have demonstrated the potential of Chloride Ionophore IV as an anticancer

agent. It induces apoptosis in cancer cell lines by disrupting intracellular ion homeostasis.[1]
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Cell Line IC₅₀ Value (µM)

HeLa 4.35

PC3 6.00

Experimental Protocols
Preparation of a Chloride-Selective Electrode Membrane
Materials:

Chloride Ionophore IV

Tridodecylmethylammonium chloride (TDMACl)

2-Nitrophenyl octyl ether (o-NPOE)

High molecular weight poly(vinyl chloride) (PVC)

Tetrahydrofuran (THF), freshly distilled

Procedure:

Prepare a stock solution of the membrane components by dissolving 1.0 mg of Chloride
Ionophore IV, 0.6 mg of TDMACl, 65.4 mg of o-NPOE, and 33.0 mg of PVC in 1.5 mL of

THF.

Ensure all components are fully dissolved by gentle vortexing.

Pour the solution into a glass ring (24 mm inner diameter) placed on a glass plate.

Allow the THF to evaporate slowly over 24 hours in a dust-free environment.

Once the membrane has formed, carefully peel it from the glass plate.

Cut a small disc (approximately 5 mm in diameter) from the membrane for electrode

fabrication.
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Calibration of the Chloride-Selective Electrode
Materials:

Fabricated chloride-selective electrode

Ag/AgCl reference electrode

Standard chloride solutions (ranging from 10⁻⁶ M to 10⁻¹ M)

Ionic Strength Adjustment Buffer (ISA)

pH/mV meter

Magnetic stirrer and stir bar

Procedure:

Assemble the chloride-selective electrode by mounting the membrane disc into an electrode

body containing an internal filling solution (e.g., 0.01 M NaCl) and an internal Ag/AgCl

reference wire.

Connect the ISE and the external reference electrode to the pH/mV meter.

Prepare a series of standard chloride solutions by serial dilution of a stock solution.

For each standard, place 50 mL into a beaker, add 1 mL of ISA, and place it on the magnetic

stirrer.

Immerse the electrodes in the solution and stir at a constant rate.

Record the stable potential (mV) reading.

Rinse the electrodes with deionized water and blot dry between measurements.

Plot the potential readings (y-axis) against the logarithm of the chloride concentration (x-

axis). The resulting calibration curve should be linear over the working range of the

electrode.
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This guide provides foundational information for the use of Chloride Ionophore IV in research

and development. For specific applications, further optimization of protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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